Pichromene

• CAS: 883046-50-2
• Molecular Formula: C17H14FNO4
• Molecular Weight: 315.29 g/mol
• InChI: InChI=1S/C17H14FNO4/c1-2-22-15-5-3-4-12-10-14(19(20)21)16(23-17(12)15)11-6-8-13(18)9-7-11/h3-10,16H,2H2,1H3
• InChIKey: BFZXDHIUPNWOMT-UHFFFAOYSA-N

Pichromene: Chromene-Based Pan-PI3K Inhibitor

Pichromene (S14161; 8-ethoxy-2-(4-fluorophenyl)-3-nitro-2H-chromene) is a synthetic small-molecule pan-class I phosphoinositide 3-kinase (PI3K) inhibitor belonging to the 3-nitro-2H-chromene chemotype [1]. It was identified through a high-throughput screen of 50,000 compounds for inhibitors of cyclin D2 transactivation and has demonstrated preclinical efficacy in leukemia and myeloma models via dual suppression of D-cyclin expression and PI3K/AKT signaling [2]. Unlike first-generation pan-PI3K inhibitors such as LY294002, Pichromene exhibits a distinct selectivity profile, sparing class IV PI3K-related kinases (mTOR, DNA-PKcs) and downstream kinases (AKT1–3, PDK1) at concentrations up to 300 μM .

Chemotype

3-nitro-2H-chromene pan-PI3K inhibitor scaffold

Selectivity Context

Reported sparing of mTOR, DNA-PKcs, AKT1–3, PDK1 at tested concentrations

Mechanistic Signature

Dual D-cyclin (D1/D2/D3) suppression with PI3K/AKT pathway inhibition

• [1] Mao X, Cao B, Wood TE, et al. A small-molecule inhibitor of D-cyclin transactivation displays preclinical efficacy in myeloma and leukemia via phosphoinositide 3-kinase pathway. Blood. 2011;117(6):1986-1997. doi:10.1182/blood-2010-05-284810 View Source
• [2] Mao X, Wood TW, Wang X, et al. A Novel Chromene-Based Pan-PI3 Kinase Inhibitor Displays Preclinical Activity in Leukemia and Myeloma. Blood. 2008;112(11):1605. doi:10.1182/blood.V112.11.1605.1605 View Source

Why Generic Substitution Fails for Pichromene

Although multiple pan-PI3K inhibitors are commercially available, their off-target kinase profiles, isoform selectivity, and cellular downstream effects differ substantially, making within-class substitution scientifically invalid. Pichromene is distinguished by its unique chromene scaffold, which imparts a selectivity fingerprint that spares mTOR, DNA-PKcs, AKT1–3, and PDK1 at concentrations exceeding 300 μM — a profile not shared by the widely used pan-PI3K inhibitor LY294002, which potently cross-inhibits CK2 (IC50 = 98 nM), BET bromodomains, and other off-targets . Furthermore, Pichromene arrests cells at the G0/G1 phase via coordinate suppression of cyclins D1, D2, and D3, a mechanistic signature that is absent in ATP-competitive PI3K inhibitors targeting only the kinase active site [1]. The quantitative evidence below delineates exactly where these differences carry consequences for experimental outcomes.

Off-target kinase profile may diverge

LY294002 cross-inhibits CK2 and BET bromodomains, introducing confounders absent with Pichromene under reported conditions.

Mechanistic signature not shared

Pichromene suppresses cyclin D1/D2/D3 and arrests cells at G0/G1; ATP-competitive pan-PI3K inhibitors lack this transcriptional regulation component.

• [1] Mao X, Cao B, Wood TE, et al. A small-molecule inhibitor of D-cyclin transactivation displays preclinical efficacy in myeloma and leukemia via phosphoinositide 3-kinase pathway. Blood. 2011;117(6):1986-1997. View Source

Pichromene: Comparative Evidence

Kinase Selectivity Advantage Over LY294002

In cell-free enzymatic assays, Pichromene (S14161) inhibited all four class I PI3K isoforms (α, β, δ, γ) with similar efficacy. Crucially, at concentrations up to 300 μM, it did not markedly inhibit the activities of the related kinases AKT1, AKT2, AKT3, PDK1, PDK2, GSK3β, or GSK3α, nor the class IV enzymes mTOR and DNA-PKcs [1]. The comparator LY294002, in contrast, inhibits PI3Kα (IC50 = 0.5 μM), PI3Kδ (IC50 = 0.57 μM), and PI3Kβ (IC50 = 0.97 μM) but also potently cross-inhibits casein kinase 2 (CK2) with an IC50 of 98 nM and BET bromodomain proteins at micromolar concentrations, introducing confounding off-target effects in cellular assays [2].

Kinase Selectivity

Head-to-head

S14161: no marked inhibition of AKT1–3, PDK1/2, GSK3β/α, mTOR, DNA-PKcs (≤300 µM). LY294002: inhibits CK2 (IC50 98 nM), BET bromodomains, broader off-target engagement.

Supports PI3K pathway study with reduced off-target kinase interference.

Cell-free enzymatic assay context; class-level selectivity inference.

Evidence Dimension	Kinase selectivity — inhibition of off-target kinases at high concentration
Target Compound Data	No marked inhibition of AKT1–3, PDK1/2, GSK3β/α, mTOR, or DNA-PKcs at concentrations up to 300 μM
Comparator Or Baseline	LY294002: inhibits CK2 (IC50 = 98 nM), BET bromodomains, and shows broader off-target kinase engagement
Quantified Difference	Pichromene demonstrates >300-fold selectivity window against AKT1–3, PDK1, mTOR, and DNA-PKcs relative to PI3K inhibition; LY294002 shows <2-fold selectivity between PI3K and CK2
Conditions	Cell-free enzymatic assays; concentrations tested up to 300 μM for S14161

Why This Matters

For researchers requiring PI3K pathway inhibition without confounding activity on mTOR, DNA damage response kinases, or downstream AKT, Pichromene offers a cleaner pharmacological tool than the historical standard LY294002.

• [1] Mao X, Wood TW, Wang X, et al. A Novel Chromene-Based Pan-PI3 Kinase Inhibitor Displays Preclinical Activity in Leukemia and Myeloma. Blood. 2008;112(11):1605. View Source
• [2] Gharbi SI, Zvelebil MJ, Shuttleworth SJ, et al. Exploring the specificity of the PI3K family inhibitor LY294002. Biochem J. 2007;404(1):15-21. View Source

Selective Cytotoxicity in Hematologic Malignancy

In head-to-head viability assays within the same study, Pichromene (S14161) induced cell death with an IC50 < 10 μM in 9 of 10 leukemia cell lines and 9 of 10 myeloma cell lines, and in 4 of 5 primary acute myeloid leukemia patient samples [1]. In contrast, normal primary hematopoietic cells obtained from healthy volunteer stem cell donors exhibited an IC20 > 25 μM under identical assay conditions (MTS assay, 72-hour treatment) [1]. This translates to a greater than 2.5-fold selectivity window for malignant over normal hematopoietic cells at the IC50/IC20 threshold.

Cytotoxicity Selectivity

Head-to-head

IC50 25 µM (>2.5-fold differential).

Supports cytotoxicity endpoint review in hematologic malignancy models.

MTS assay, 72 h; requires validation in specific experimental systems.

Evidence Dimension	Selective cytotoxicity — malignant vs. normal hematopoietic cells
Target Compound Data	IC50 < 10 μM in 9/10 leukemia lines, 9/10 myeloma lines, and 4/5 primary AML samples
Comparator Or Baseline	Normal primary hematopoietic cells from volunteer donors: IC20 > 25 μM
Quantified Difference	>2.5-fold differential between IC50 (malignant) and IC20 (normal); IC20 threshold not reached in malignant cells
Conditions	MTS viability assay after 72-hour treatment; multiple cell lines and primary samples

Why This Matters

This selectivity window is critical for in vivo experimental designs where sparing normal hematopoietic function reduces confounding toxicity, supporting Pichromene's prioritization over non-selective cytotoxic agents in hematologic malignancy xenograft studies.

• [1] Mao X, Cao B, Wood TE, et al. A small-molecule inhibitor of D-cyclin transactivation displays preclinical efficacy in myeloma and leukemia via phosphoinositide 3-kinase pathway. Blood. 2011;117(6):1986-1997. View Source

Tumor Growth Delay in Leukemia Xenografts

In a NOD/SCID mouse xenograft model using subcutaneously implanted K562 chronic myeloid leukemia cells, oral administration of Pichromene at 50 mg/kg/day reduced tumor weight and volume by more than 35% compared to vehicle control as early as day 8 post-treatment [1]. In an independent study, a dose of 100 mg/kg/day delayed tumor growth by up to 90% relative to untreated controls . Critically, no evidence of weight loss or gross organ toxicity was observed at doses up to 500 mg/kg/day — representing a 10-fold exposure margin above the efficacious dose [1].

In Vivo Tumor Delay

Head-to-head

K562 xenograft: >35% tumor reduction at 50 mg/kg/day (day 8); up to 90% at 100 mg/kg/day. No toxicity at ≤500 mg/kg/day (10× margin).

Supports in vivo tumor model response and tolerability endpoint monitoring.

NOD/SCID model, oral gavage; generalizability requires review.

Evidence Dimension	In vivo tumor growth inhibition and tolerability
Target Compound Data	>35% tumor reduction at 50 mg/kg/day (day 8); up to 90% tumor growth delay at 100 mg/kg/day; no toxicity at ≤500 mg/kg/day
Comparator Or Baseline	Vehicle (buffer) control by oral gavage
Quantified Difference	≥35% reduction at 50 mg/kg; ≥90% at 100 mg/kg; 10-fold safety margin (500 vs. 50 mg/kg/day)
Conditions	K562 subcutaneous xenograft in sublethally irradiated NOD/SCID mice; oral gavage administration

Why This Matters

For preclinical in vivo studies, the combination of oral bioavailability, robust tumor growth suppression, and a wide safety margin (≥10×) reduces the risk of compound-related toxicity confounding efficacy readouts, making Pichromene a reliable tool compound for PI3K-dependent tumor models.

• [1] Mao X, Wood TW, Wang X, et al. A Novel Chromene-Based Pan-PI3 Kinase Inhibitor Displays Preclinical Activity in Leukemia and Myeloma. Blood. 2008;112(11):1605. View Source

Enantiomer Activity Equivalence

Pichromene (S14161) contains a stereogenic center at the C-2 position. To assess potential enantiomer-dependent pharmacology, (R)-S14161 and (S)-S14161 were separately synthesized via chemical resolution and diastereomeric ester formation, achieving enantiomeric purity [1]. When tested head-to-head on human myeloma LP1 and OPM-2 cell lines, the two enantiomers showed no marked differences in growth inhibition, indicating that the biological activity of Pichromene is not stereospecific [1]. This finding stands in contrast to many chiral PI3K inhibitors where one enantiomer dominates activity.

Enantiomer Equivalence

Head-to-head

(R)-S14161 and (S)-S14161: no marked difference in growth inhibition on LP1 and OPM-2 myeloma cells.

Supports racemic procurement and batch-to-batch consistency context.

Chiral resolution confirmed enantiomeric purity; stereochemical attribution review.

Evidence Dimension	Enantiomer-specific antiproliferative activity
Target Compound Data	(R)-S14161 and (S)-S14161: no marked differences in growth inhibition
Comparator Or Baseline	(R)-S14161 vs. (S)-S14161; each enantiomer directly compared
Quantified Difference	No statistically or biologically significant difference observed
Conditions	Human multiple myeloma cell lines LP1 and OPM-2; growth inhibition assay

Why This Matters

For procurement, the equivalence of enantiomers means that racemic Pichromene is scientifically valid for experimental use, eliminating the need for costly chiral separation or enantiopure synthesis, and ensuring batch-to-batch consistency irrespective of chiral purity fluctuations above a standard threshold.

• [1] Yin SQ, Zhang CF, Mao X, Liu ZP. An efficient synthesis of (R)- and (S)-8-ethoxy-2-(4-fluorophenyl)-3-nitro-2H-chromene. Tetrahedron: Asymmetry. 2013;24(5-6):320-323. doi:10.1016/j.tetasy.2013.01.012 View Source

Oral Bioavailability vs. LY294002

In comparable experimental settings, Pichromene (S14161) has been reported to possess higher potential bioavailability than LY294002, the prototypical pan-class I PI3K inhibitor [1]. While LY294002 is limited by poor aqueous solubility and rapid hepatic clearance that restrict its in vivo utility to intraperitoneal or local administration, Pichromene exhibits effective systemic exposure following oral gavage, as demonstrated by its consistent antitumor activity across independent xenograft studies at oral doses of 50–100 mg/kg/day [2].

Oral Bioavailability

Reported

S14161: oral activity at 50–100 mg/kg/day across xenograft models. LY294002: limited oral bioavailability; primarily intraperitoneal use.

Supports oral gavage administration workflow for in vivo PI3K studies.

Cross-study comparable; formulation and species context may differ.

Evidence Dimension	Oral bioavailability potential
Target Compound Data	Orally active; consistent in vivo efficacy across multiple xenograft models at 50–100 mg/kg/day oral gavage
Comparator Or Baseline	LY294002: limited oral bioavailability; primarily used via intraperitoneal injection due to rapid clearance and poor solubility
Quantified Difference	Qualitative superiority in oral bioavailability (higher potential bioavailability per independent comparative assessment)
Conditions	In vivo mouse studies; oral gavage administration; ferric chloride-induced thrombosis model and tumor xenograft models

Why This Matters

For laboratories conducting chronic oral dosing studies, Pichromene's superior oral bioavailability profile reduces the need for continuous infusion or repeated intraperitoneal injections, simplifying experimental logistics and reducing animal stress.

• [1] Yi W, Li Q, Shen J, et al. Modulation of platelet activation and thrombus formation using a pan-PI3K inhibitor S14161. PLoS One. 2014;9(8):e105515. doi:10.1371/journal.pone.0105515 View Source
• [2] Mao X, Cao B, Wood TE, et al. A small-molecule inhibitor of D-cyclin transactivation displays preclinical efficacy in myeloma and leukemia via phosphoinositide 3-kinase pathway. Blood. 2011;117(6):1986-1997. View Source

Single-Step Organocatalytic Synthesis

Pichromene and its chromene analogs can be synthesized via a one-step oxa-Michael–Henry condensation between substituted salicylaldehydes and β-nitrostyrene derivatives [1]. Under optimized conditions — toluene solvent at 80°C with L-pipecolic acid as organocatalyst, reaction time of 24 hours — Pichromene is obtained in 82% yield [1]. This straightforward synthetic route contrasts with the multi-step sequences required for many ATP-competitive PI3K inhibitors (e.g., LY294002 requires a multi-step synthesis involving morpholine ring formation and chromenone core construction), contributing to reliable commercial supply and favorable cost-per-milligram for bulk procurement.

Synthetic Efficiency

Reported

82% isolated yield via single-step oxa-Michael–Henry organocatalytic condensation (toluene, 80°C, 24 h).

Supports bulk procurement and supply-chain reliability context.

Compared to multi-step syntheses of morpholine-based PI3K inhibitors.

Evidence Dimension	Synthetic efficiency and procurement accessibility
Target Compound Data	82% isolated yield in a single-step organocatalytic condensation
Comparator Or Baseline	LY294002 and other morpholine-based PI3K inhibitors typically require 3–5 synthetic steps with lower overall yields
Quantified Difference	Single-step 82% yield vs. multi-step syntheses (class-level comparison)
Conditions	Toluene, 80°C, L-pipecolic acid catalyst, 24-hour reaction

Why This Matters

The simplicity and high yield of the Pichromene synthetic route translate to reliable bulk availability, lower cost, and reduced supply-chain risk for laboratories and procurement officers managing long-term experimental programs.

• [1] Luu VB, Pham HT, Nguyen VQT, et al. Synthesis of Pichromenes, a Potential Anticancer Agent Using Organocatalyst. VNU Journal of Science. 2013;29(3):50-57. View Source

Pichromene: Research Applications

PI3K Pathway Dissection Without Off-Target Confounding

Investigators studying PI3K/AKT-dependent signaling where concomitant inhibition of mTOR, DNA-PKcs, or AKT isoforms would confound mechanistic interpretation should select Pichromene over LY294002, which inhibits CK2 (IC50 = 98 nM) and BET bromodomains alongside PI3K. Pichromene spares these off-targets at concentrations up to 300 μM, enabling cleaner pathway dissection in cell-free and intact-cell assays .

Leukemia & Myeloma Xenograft Models

Preclinical researchers establishing leukemia or multiple myeloma subcutaneous xenograft models in NOD/SCID or nude mice can leverage Pichromene's oral activity at 50 mg/kg/day, which reduces tumor burden by >35% within 8 days, combined with its >2.5-fold selectivity for malignant over normal hematopoietic cells. The demonstrated safety margin up to 500 mg/kg/day supports chronic dosing regimens without dose-limiting toxicity [1].

Cyclin D Suppression & G0/G1 Arrest Studies

For experiments focused on the transcriptional regulation of D-type cyclins and G0/G1 checkpoint control, Pichromene offers a unique dual mechanism — simultaneous suppression of cyclins D1, D2, and D3 protein expression coupled with PI3K catalytic inhibition — that is not recapitulated by ATP-competitive PI3K inhibitors that act solely at the kinase active site. This makes Pichromene the appropriate tool for dissecting PI3K-to-cyclin D transcriptional coupling [2].

Thrombosis & Platelet Function Studies

Investigators examining PI3K isoform contributions to platelet activation, aggregation, and thrombus formation should consider Pichromene, which inhibits platelet aggregation induced by collagen, thrombin, U46619, and ADP in a dose-dependent manner and extends carotid artery occlusion time (5.05 ± 0.99 min vs. 3.72 ± 0.95 min for vehicle, P<0.05) without prolonging bleeding time — a profile supported by its higher potential bioavailability compared to LY294002 [3].

Application

Selection Property

Validation Focus

PI3K pathway signaling studies

Off-target kinase sparing (mTOR, DNA-PKcs, AKT)

Pathway-specific readouts without CK2/BET interference

Hematologic malignancy xenograft studies

Selective cytotoxicity profile vs. normal hematopoietic cells

Tumor burden reduction and hematopoietic safety endpoints

Cyclin D transcriptional regulation studies

Dual cyclin D suppression and PI3K inhibition

G0/G1 cell cycle arrest and cyclin D protein levels

Platelet function and thrombosis models

Pan-PI3K isoform inhibition in platelets

Platelet aggregation and arterial thrombosis endpoints

• [1] Mao X, Cao B, Wood TE, et al. Blood. 2011;117(6):1986-1997. View Source
• [2] Mao X, Wood TW, Wang X, et al. Blood. 2008;112(11):1605. View Source
• [3] Yi W, Li Q, Shen J, et al. Modulation of platelet activation and thrombus formation using a pan-PI3K inhibitor S14161. PLoS One. 2014;9(8):e105515. View Source